2-{[5-(3-chloro-6-methoxy-1-benzothiophen-2-yl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-1-(4-chlorophenyl)ethanone

Specification

• Molecular Formula: C22H17Cl2N3O2S2
• Molecular Weight: 490.4 g/mol
• IUPAC Name: 2-[[5-(3-chloro-6-methoxy-1-benzothiophen-2-yl)-4-prop-2-enyl-1,2,4-triazol-3-yl]sulfanyl]-1-(4-chlorophenyl)ethanone
• Standard InChI: InChI=1S/C22H17Cl2N3O2S2/c1-3-10-27-21(20-19(24)16-9-8-15(29-2)11-18(16)31-20)25-26-22(27)30-12-17(28)13-4-6-14(23)7-5-13/h3-9,11H,1,10,12H2,2H3
• Standard InChI Key: WJQAPPRLFZHCEZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)C(=C(S2)C3=NN=C(N3CC=C)SCC(=O)C4=CC=C(C=C4)Cl)Cl

Introduction

The compound 2-{[5-(3-chloro-6-methoxy-1-benzothiophen-2-yl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-1-(4-chlorophenyl)ethanone is a complex organic molecule featuring a benzothiophene core, a triazole ring, and a phenylethanone moiety. This structural combination confers unique chemical and biological properties, making it a subject of interest in medicinal chemistry and organic synthesis.

Synthesis and Preparation

The synthesis of this compound typically involves multi-step processes that require careful control of reaction conditions to achieve high yields and purity. While specific synthesis details for this exact compound are not readily available, related compounds often involve reactions with hydrazine derivatives or other nitrogen-containing compounds to form the triazole ring.

Biological Activity and Potential Applications

The biological activity of this compound is under investigation, with potential applications in treating diseases related to inflammation or cancer. The structural components, particularly the triazole and benzothiophene rings, may contribute to enzyme inhibition and receptor modulation, influencing cell growth and apoptosis.

Research Findings and Future Directions

Research on compounds with similar structures suggests that they may exhibit anti-inflammatory or anticancer properties. For instance, benzothiophene derivatives are known for their diverse biological activities. Further studies, including in vitro and in vivo experiments, are necessary to fully elucidate the therapeutic potential of 2-{[5-(3-chloro-6-methoxy-1-benzothiophen-2-yl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-1-(4-chlorophenyl)ethanone.